Cas no 61698-35-9 (1H-Imidazole-4,5-dimethanol, 2-(4-methylphenyl)-)

• Product Name: 1H-Imidazole-4,5-dimethanol, 2-(4-methylphenyl)-
• CAS No: 61698-35-9
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 469530
• PubChem ID: 22764401
• Update Time: 2025-04-19

1H-Imidazole-4,5-dimethanol, 2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4,5-dimethanol, 2-(4-methylphenyl)-
• [4-(hydroxymethyl)-2-(4-methylphenyl)-1H-imidazol-5-yl]methanol
• 61698-35-9
• DTXSID10628239
• 2-p-tolyl-4,5-dihydroxymethyl imidazole
• [2-(4-Methylphenyl)-1H-imidazole-4,5-diyl]dimethanol
• AATODONPOVNXKH-UHFFFAOYSA-N
• SCHEMBL11620091

• Inchi： 1S/C12H14N2O2/c1-8-2-4-9(5-3-8)12-13-10(6-15)11(7-16)14-12/h2-5,15-16H,6-7H2,1H3,(H,13,14)
• InChI Key： AATODONPOVNXKH-UHFFFAOYSA-N
• SMILES： OCC1=C(CO)N=C(C2C=CC(C)=CC=2)N1

Computed Properties

• Exact Mass: 218.10562
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 69.14